Cas no 1019115-38-8 (2-Amino-N-(prop-2-en-1-yl)-1,3-thiazole-4-carboxamide)

• Product Name: 2-Amino-N-(prop-2-en-1-yl)-1,3-thiazole-4-carboxamide
• CAS No: 1019115-38-8
• MF: C₇H₉N₃OS
• MW: 183.230859518051
• MDL: MFCD09864139
• CID: 4774087
• PubChem ID: 42281852
• Update Time: 2025-10-29

2-Amino-N-(prop-2-en-1-yl)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(prop-2-en-1-yl)-1,3-thiazole-4-carboxamide
• N-Allyl-2-amino-1,3-thiazole-4-carboxamide
• 2-Amino-N-(prop-2-en-1-yl)-1,3-thiazole-4-carboxamide

• MDL： MFCD09864139
• Inchi： 1S/C7H9N3OS/c1-2-3-9-6(11)5-4-12-7(8)10-5/h2,4H,1,3H2,(H2,8,10)(H,9,11)
• InChI Key： QHVFKNAQEYREAD-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C(NCC=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• XLogP3: 0.9
• Topological Polar Surface Area: 96.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-Amino-N-(prop-2-en-1-yl)-1,3-thiazole-4-carboxamide

Recent Advances in the Study of 2-Amino-N-(prop-2-en-1-yl)-1,3-thiazole-4-carboxamide (CAS: 1019115-38-8)

The compound 2-Amino-N-(prop-2-en-1-yl)-1,3-thiazole-4-carboxamide (CAS: 1019115-38-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-cancer agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of research has been the role of 2-Amino-N-(prop-2-en-1-yl)-1,3-thiazole-4-carboxamide as a scaffold for designing selective kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability of this compound to interact with specific kinase domains has been explored in detail. Structural-activity relationship (SAR) studies have revealed that modifications to the thiazole core and the prop-2-en-1-yl side chain can significantly influence binding affinity and selectivity, offering a pathway for the development of more potent and specific inhibitors.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's potential in modulating cellular pathways involved in inflammation and immune response. Preliminary data suggest that 2-Amino-N-(prop-2-en-1-yl)-1,3-thiazole-4-carboxamide may act as a modulator of NF-κB signaling, a pathway implicated in numerous inflammatory diseases. These findings open new avenues for its application in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 2-Amino-N-(prop-2-en-1-yl)-1,3-thiazole-4-carboxamide has also been a focus of recent research. Advances in green chemistry and catalytic methods have enabled more efficient and sustainable production of this compound, reducing the environmental impact of its synthesis. Researchers have reported improved yields and purity through the use of novel catalysts and solvent systems, which are critical for scaling up production for clinical trials.

Preclinical studies have demonstrated the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability. These properties, combined with its low toxicity in animal models, make it a strong candidate for further development. However, challenges remain in optimizing its delivery systems and minimizing off-target effects, which are areas of active investigation.

In conclusion, 2-Amino-N-(prop-2-en-1-yl)-1,3-thiazole-4-carboxamide (CAS: 1019115-38-8) represents a versatile and promising molecule in the field of chemical biology and drug discovery. Its dual role as a kinase inhibitor and immune modulator, coupled with advances in its synthesis and preclinical evaluation, underscores its potential for therapeutic applications. Future research will likely focus on clinical translation and the exploration of its mechanisms in greater detail.